Cas no 159329-03-0 (4-Bromo-2-fluoro-3-(trifluoromethyl)aniline)
159329-03-0 structure
Product Name:4-Bromo-2-fluoro-3-(trifluoromethyl)aniline
CAS No:159329-03-0
MF:C7H4BrF4N
MW:258.010974884033
MDL:MFCD20483444
CID:1079504
PubChem ID:53669714
Update Time:2025-04-20
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-fluoro-3-(trifluoromethyl)aniline
- 4-bromo-3-fluoro-2-(trifluoromethyl)benzenamine
- 4-Bromo-2-fluoro-3-(trifluoromethyl)aniline, 4-Bromo-alpha,alpha,alpha,2-tetrafluoro-m-toluidine
- DTXSID50705831
- SCHEMBL2233270
- A1-11090
- AT29741
- MFCD20483444
- AKOS027308259
- CS-0343586
- 3-Amino-6-bromo-2-fluorobenzotrifluoride
- DB-205754
- 159329-03-0
- PS-11471
- 4-bromo-2-fluoro-3-trifluoromethylaniline
- 3-Amino-6-bromo-2-fluorobenzotrifluoride97%
- 3-Amino-6-bromo-2-fluorobenzotrifluoride 97%
-
- MDL: MFCD20483444
- Inchi: 1S/C7H4BrF4N/c8-3-1-2-4(13)6(9)5(3)7(10,11)12/h1-2H,13H2
- InChI Key: AZBUGWKAHLMONU-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1C(F)(F)F)F)N
Computed Properties
- Exact Mass: 256.94632
- Monoisotopic Mass: 256.94632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025606-250mg |
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline |
159329-03-0 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013025606-500mg |
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline |
159329-03-0 | 97% | 500mg |
847.60 USD | 2021-06-24 | |
| Alichem | A013025606-1g |
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline |
159329-03-0 | 97% | 1g |
1,519.80 USD | 2021-06-24 | |
| Apollo Scientific | PC49598-1g |
3-Amino-6-bromo-2-fluorobenzotrifluoride |
159329-03-0 | 97% | 1g |
£90.00 | 2025-02-21 | |
| Apollo Scientific | PC49598-5g |
3-Amino-6-bromo-2-fluorobenzotrifluoride |
159329-03-0 | 97% | 5g |
£360.00 | 2025-02-21 | |
| abcr | AB531584-1 g |
3-Amino-6-bromo-2-fluorobenzotrifluoride; . |
159329-03-0 | 1g |
€200.20 | 2022-06-09 | ||
| abcr | AB531584-5 g |
3-Amino-6-bromo-2-fluorobenzotrifluoride; . |
159329-03-0 | 5g |
€680.80 | 2022-06-09 | ||
| eNovation Chemicals LLC | Y0998475-10g |
4-bromo-3-fluoro-2-(trifluoromethyl)benzenamine |
159329-03-0 | 95% | 10g |
$1100 | 2024-08-02 | |
| TRC | B685745-5000mg |
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline |
159329-03-0 | 5g |
$ 1269.00 | 2023-04-18 | ||
| TRC | B685745-500mg |
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline |
159329-03-0 | 500mg |
$ 161.00 | 2023-04-18 |
4-Bromo-2-fluoro-3-(trifluoromethyl)aniline Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
159329-03-0 (4-Bromo-2-fluoro-3-(trifluoromethyl)aniline) Related Products
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- 1823446-66-7(2,6-Bis(trifluoromethyl)-3-bromofluorobenzene)
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